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Compound of Interest

Compound Name: Promethazine-d4

Cat. No.: B602524

The proper disposal of promethazine-d4, a deuterated analog of promethazine, is a critical
component of laboratory safety and environmental responsibility. Due to its chemical properties
and potential hazards, this compound must be managed as regulated hazardous waste.
Adherence to established protocols is essential to ensure the safety of personnel and prevent
environmental contamination.

Promethazine-d4 is classified as harmful if swallowed, causes skin irritation, may provoke an
allergic skin reaction, and leads to serious eye damage.[1][2] Furthermore, it is recognized as
being very toxic to aquatic life with long-lasting effects, making its containment from waterways
a primary concern.[1] Therefore, under no circumstances should promethazine-d4 or its
containers be disposed of via standard trash or sewer systems.

Hazard Profile and Safety Data

Consulting the Safety Data Sheet (SDS) is the first step in handling any chemical. The hazard
profile for promethazine-d4 necessitates specific precautions.
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GHS Hazard Precautionary
Hazard Category Source
Statement Codes
o H302: Harmful if P264, P270,
Acute Oral Toxicity [1]
swallowed P301+P312+P330
] o H315: Causes skin P264, P280,
Skin Irritation o
irritation P302+P352

Skin Sensitization

H317: May cause an

allergic skin reaction

P261, P272, P280

P280,
) H318: Causes serious
Serious Eye Damage P305+P351+P338+P3
eye damage
10
_ _ H410/H411: Very toxic
Chronic Aquatic o )
o to aquatic life with P273, P391
Toxicity

long lasting effects

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection and disposal of

promethazine-d4 waste in a laboratory setting.

1. Personal Protective Equipment (PPE)

» Before handling the chemical, ensure appropriate PPE is worn.

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile).

o Body Protection: Wear a standard laboratory coat.

2. Waste Segregation and Collection

e Do Not Mix: Never mix promethazine-d4 waste with other waste streams unless explicitly

permitted by your institution's safety office.
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» Original Containers: Whenever possible, leave waste chemicals in their original containers.

o Waste Container: If transferring is necessary, use a designated, properly sealed, and clearly
labeled hazardous waste container. The label should include "Hazardous Waste," the
chemical name "Promethazine-d4," and associated hazard pictograms.

3. Preventing Environmental Release

» No Sink Disposal: Do not pour promethazine-d4 down the drain. Its high aquatic toxicity can
damage ecosystems.

e No Trash Disposal: Do not place the chemical or its empty containers in the regular trash.
Contaminated packaging must be handled in the same way as the substance itself.

4. Storage and Final Disposal

e Secure Storage: Store the sealed waste container in a designated, secure, and well-
ventilated secondary containment area, away from incompatible materials, while awaiting
pickup.

o Professional Disposal: Arrange for the disposal of the waste through your institution's
Environmental Health & Safety (EHS) department or a licensed chemical waste disposal
contractor. This is the only approved method for this type of material.

5. Spill Management
» Containment: In case of a spill, prevent it from spreading and entering any drains.

o Cleanup: Use an appropriate absorbent material (e.g., vermiculite, sand, or chemical
absorbent pads) to clean up the spill.

» Disposal of Spill Debris: All contaminated cleanup materials must be collected, placed in a
sealed container, labeled as hazardous waste, and disposed of following the same protocol
as the chemical itself.

Disposal Workflow
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The following diagram illustrates the correct logical workflow for the disposal of promethazine-
d4.
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Caption: Logical workflow for the safe and compliant disposal of promethazine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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